1-Cyclobutyl-3-methyl-1H-pyrazole-5-carbonyl chloride

• CAS RN: 129506-39-4
• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65 g/mol
• IUPAC Name: 2-cyclobutyl-5-methylpyrazole-3-carbonyl chloride
• InChI: InChI=1S/C9H11ClN2O/c1-6-5-8(9(10)13)12(11-6)7-3-2-4-7/h5,7H,2-4H2,1H3
• InChI Key: XPLJWGJLCHMSNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)Cl)C2CCC2

Description

1-Cyclobutyl-3-methyl-1H-pyrazole-5-carbonyl chloride is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3.02 g of 1-cyclobutyl-3-methyl-1H-pyrazole-5-carboxylic acid were added 60 ml of benzene and 10 ml of thionyl chloride. The mixture was refluxed for two hours. Then the solvent was distilled off under reduced pressure and thus 3.2 g of 1-cyclobutyl-3-methyl-1H-pyrazole-5-carboxylic acid chloride was obtained (yield: 96.1%).